Cas no 1803767-64-7 (2-(2-Fluoro-3-iodopyridin-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2-Fluoro-3-iodopyridin-4-yl)-2-hydroxyacetic acid
• CAS No: 1803767-64-7
• MF: C₇H₅FINO₃
• MW: 297.022377729416
• CID: 4905846
• Update Time: 2025-06-08

2-(2-Fluoro-3-iodopyridin-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-3-iodopyridin-4-yl)-2-hydroxyacetic acid

• Inchi： 1S/C7H5FINO3/c8-6-4(9)3(1-2-10-6)5(11)7(12)13/h1-2,5,11H,(H,12,13)
• InChI Key： BXIVRSRVCLRAMV-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CC=1C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4

Additional information on 2-(2-Fluoro-3-iodopyridin-4-yl)-2-hydroxyacetic acid

Recent Advances in the Study of 2-(2-Fluoro-3-iodopyridin-4-yl)-2-hydroxyacetic acid (CAS: 1803767-64-7)

2-(2-Fluoro-3-iodopyridin-4-yl)-2-hydroxyacetic acid (CAS: 1803767-64-7) has emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This heterocyclic derivative, featuring both fluorine and iodine substituents on the pyridine ring along with a hydroxyacetic acid moiety, presents unique structural characteristics that make it valuable for pharmaceutical development. Recent studies have focused on its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

Recent synthetic chemistry advances have demonstrated improved methods for the preparation of this compound. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route with enhanced yield (78%) and purity (>98%) through a modified Suzuki-Miyaura coupling followed by selective hydroxylation. The presence of both fluorine and iodine atoms provides multiple sites for further functionalization, making this compound particularly versatile for structure-activity relationship studies in drug discovery programs.

In pharmacological research, 2-(2-Fluoro-3-iodopyridin-4-yl)-2-hydroxyacetic acid has shown promise as a precursor for the development of novel kinase inhibitors. Computational modeling studies suggest that derivatives of this compound may exhibit selective binding to specific kinase domains, particularly those involved in inflammatory pathways. Early-stage in vitro testing has demonstrated moderate inhibitory activity against JAK family kinases, with IC50 values in the low micromolar range, though further optimization is required to improve potency and selectivity.

The compound's unique structural features have also attracted attention in radiopharmaceutical development. The iodine substituent at the 3-position provides a convenient site for radioiodination, making it a potential candidate for the development of PET imaging agents. Preliminary studies have explored its use as a scaffold for tumor-targeting probes, with promising results in animal models of certain cancers.

From a chemical biology perspective, researchers have utilized 2-(2-Fluoro-3-iodopyridin-4-yl)-2-hydroxyacetic acid as a versatile intermediate for the synthesis of various bioactive molecules. Its ability to participate in multiple types of chemical transformations while maintaining structural integrity has made it particularly valuable for combinatorial chemistry approaches. Recent work has focused on developing libraries of derivatives for high-throughput screening against various biological targets.

Future research directions for this compound include further exploration of its structure-activity relationships, optimization of its pharmacological properties, and investigation of its potential in targeted drug delivery systems. The compound's unique combination of halogen substituents and functional groups continues to make it a valuable tool in medicinal chemistry and drug discovery efforts.